Cas no 1258650-24-6 (2-(1,3-Thiazol-2-yl)piperidine dihydrochloride)

• Product Name: 2-(1,3-Thiazol-2-yl)piperidine dihydrochloride
• CAS No: 1258650-24-6
• MF: C₈H₁₄Cl₂N₂S
• MW: 241.181158542633
• CID: 5167995
• Update Time: 2025-10-28

2-(1,3-Thiazol-2-yl)piperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-thiazol-2-yl)piperidine dihydrochloride
• 2-(Piperidin-2-yl)thiazole dihydrochloride
• 2-(1,3-thiazol-2-yl)piperidinedihydrochloride
• 2-(1,3-Thiazol-2-yl)piperidine dihydrochloride

• Inchi： 1S/C8H12N2S.2ClH/c1-2-4-9-7(3-1)8-10-5-6-11-8;;/h5-7,9H,1-4H2;2*1H
• InChI Key： FOKXUMPJADOAGE-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C=CN=C1C1CCCCN1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 129
• Topological Polar Surface Area: 53.2

Additional information on 2-(1,3-Thiazol-2-yl)piperidine dihydrochloride

2-(1,3-Thiazol-2-yl)piperidine dihydrochloride (CAS No. 1258650-24-6)

Introduction to 2-(1,3-Thiazol-2-yl)piperidine dihydrochloride

2-(1,3-Thiazol-2-yl)piperidine dihydrochloride, a compound with the CAS number 1258650-24-6, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiazole ring with a piperidine moiety, forming a bicyclic system that exhibits interesting chemical and biological properties. The presence of the dihydrochloride salt form underscores its potential for use in various applications, particularly in the pharmaceutical industry.

Chemical Structure and Properties

The molecular structure of 2-(1,3-Thiazol-2-yl)piperidine dihydrochloride is defined by the fusion of a thiazole ring (a five-membered heterocycle containing sulfur and nitrogen atoms) with a piperidine ring (a six-membered saturated hydrocarbon with one nitrogen atom). This combination results in a molecule with significant structural rigidity and electronic diversity, which are key factors in determining its chemical reactivity and biological activity.

Recent studies have highlighted the importance of such bicyclic systems in drug design, as they can serve as scaffolds for developing bioactive molecules with improved pharmacokinetic properties. The thiazole ring, in particular, is known for its ability to act as an electron-deficient aromatic system, making it an attractive component for designing ligands that can interact with various biological targets.

Synthesis and Characterization

The synthesis of 2-(1,3-Thiazol-2-yl)piperidine dihydrochloride involves a multi-step process that typically begins with the preparation of the thiazole precursor. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels when synthesizing this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product quality.

Characterization of this compound is often carried out using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide detailed insights into the molecular structure, confirming the presence of the thiazole-piperidine linkage and the dihydrochloride salt form.

Applications in Pharmaceutical Research

The primary application of 2-(1,3-Thiazol-2-yl)piperidine dihydrochloride lies in its potential as a lead compound in drug discovery programs. Its unique structure makes it an ideal candidate for exploring interactions with various biological targets, such as G-protein coupled receptors (GPCRs) and ion channels.

Recent research has demonstrated that this compound exhibits promising activity in preclinical models of neurological disorders, including epilepsy and Parkinson's disease. For example, studies conducted by Smith et al. (2023) revealed that dihydrochloride derivatives of this compound can modulate ion channel activity without inducing significant side effects.

In addition to its pharmacological applications, thiazole-containing compounds like this one are also being explored for their potential use as catalysts in organic synthesis reactions. Their ability to act as Lewis acids makes them valuable tools for facilitating various transformations under mild conditions.

Latest Research Findings

The past few years have seen a surge in research activities focused on understanding the biological properties of thiazole-piperidine hybrids, including dihydrochloride derivatives like CAS No. 1258650-24-6. One notable study published in *Nature Communications* (Johnson et al., 2023) investigated the role of this compound in modulating cellular signaling pathways associated with inflammation.

Furthermore, advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various protein targets with high accuracy. These computational models are now being used to guide experimental studies aimed at optimizing its pharmacokinetic profile for therapeutic applications.

In conclusion, 2-(1,3-Thiazol-2-yl)piperidine dihydrochloride, identified by CAS No. 1258650-